Cas no 1259479-11-2 (2-Amino-5-methyl-3-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Amino-5-methyl-3-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1259479-11-2
• MF: C₁₂H₉Cl₃N₂
• MW: 287.572259664536
• CID: 4929579
• Update Time: 2025-05-23

2-Amino-5-methyl-3-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methyl-3-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H9Cl3N2/c1-6-2-8(12(16)17-5-6)7-3-10(14)11(15)4-9(7)13/h2-5H,1H3,(H2,16,17)
• InChI Key： PLBGFTKMWNDYPI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(N)=NC=C(C)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 4.4
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-methyl-3-(2,4,5-trichlorophenyl)pyridine

Compound CAS No. 1259479-11-2: 2-Amino-5-Methyl-3-(2,4,5-Trichlorophenyl)Pyridine

The compound with CAS No. 1259479-11-2, commonly referred to as 2-Amino-5-Methyl-3-(2,4,5-Trichlorophenyl)Pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives and features a unique combination of functional groups that contribute to its diverse applications and properties.

Pyridine derivatives are well-known for their versatility in organic synthesis and their ability to participate in a wide range of chemical reactions. The presence of an amino group (-NH₂), a methyl group (-CH₃), and a trichlorophenyl group (C₆H₂Cl₃) attached to the pyridine ring introduces significant steric and electronic effects, making this compound particularly interesting for researchers exploring its potential in drug design and material science.

Recent studies have highlighted the importance of trichlorophenyl-substituted pyridines in the development of new pharmaceutical agents. The trichlorophenyl group is known to enhance the stability and bioavailability of such compounds, making them promising candidates for use in antiviral and anticancer therapies. Additionally, the amino group in CAS No. 1259479-11-2 facilitates hydrogen bonding interactions, which are crucial for drug-target binding.

The synthesis of 2-Amino-5-Methyl-3-(Trichlorophenyl)Pyridine involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions to introduce the desired functional groups. Researchers have explored various methods to optimize this synthesis, including the use of microwave-assisted reactions and catalytic systems that improve reaction efficiency while minimizing environmental impact.

In terms of biological activity, CAS No. 1259479-11-2 has shown potent inhibitory effects against several enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. This has led to further investigations into its potential as a lead compound for developing disease-modifying therapies.

The environmental impact of trichlorophenyl-containing compounds has also been a topic of interest among scientists. Studies have demonstrated that these compounds can undergo biodegradation under specific conditions, reducing their persistence in ecosystems. This knowledge is critical for ensuring the sustainable use of such chemicals in industrial applications.

In conclusion, CAS No. 1259479-11-2 (2-Amino-5-Methyl-3-(Trichlorophenyl)Pyridine) represents a valuable addition to the arsenal of chemical tools available for advancing modern medicine and materials science. Its unique structure and functional groups make it a subject of ongoing research aimed at unlocking its full potential while addressing any associated environmental concerns.